molecular formula C9H16O3 B8641199 4,4-Diethoxy-2-methylbut-2-enal CAS No. 112823-31-1

4,4-Diethoxy-2-methylbut-2-enal

Cat. No.: B8641199
CAS No.: 112823-31-1
M. Wt: 172.22 g/mol
InChI Key: IAGSXCMFMPTMIF-UHFFFAOYSA-N
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Description

4,4-Diethoxy-2-methylbut-2-enal is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

112823-31-1

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

IUPAC Name

4,4-diethoxy-2-methylbut-2-enal

InChI

InChI=1S/C9H16O3/c1-4-11-9(12-5-2)6-8(3)7-10/h6-7,9H,4-5H2,1-3H3

InChI Key

IAGSXCMFMPTMIF-UHFFFAOYSA-N

Canonical SMILES

CCOC(C=C(C)C=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

504 g of a solution of 240 g of propionaldehyde in 264 g of diethoxyacetaldehyde (glyoxal(mono)diethylacetal) are run into a mixture of 48 g of dimethylamine in 72 g of water and 80 g of propionic acid at 40° C. in the course of 30 minutes, while stirring. The reaction mixture is then stirred for a further 3 hours. After the lower aqueous phase has been separated off, fractional distillation of the organic phase gives 237 g (68.9% of theory) of 2-methyl-4,4-diethoxybut-2-enal of boiling point 67°-69° C./8 mbar.
[Compound]
Name
solution
Quantity
504 g
Type
reactant
Reaction Step One
Quantity
240 g
Type
reactant
Reaction Step One
Quantity
48 g
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
264 g
Type
reactant
Reaction Step One
Name
Quantity
72 g
Type
solvent
Reaction Step One

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